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Compound of Interest

(R)-5-Oxotetrahydrofuran-2-
Compound Name:
carboxylic acid

Cat. No.: B104505

An In-Depth Technical Guide to the Safe Handling of (R)-5-Oxotetrahydrofuran-2-carboxylic
Acid

This guide provides a comprehensive overview of the essential safety protocols and handling
precautions for (R)-5-Oxotetrahydrofuran-2-carboxylic acid. Designed for researchers,
chemists, and drug development professionals, this document moves beyond mere procedural
lists to explain the scientific rationale behind each recommendation. Our objective is to foster a
proactive safety culture by equipping laboratory personnel with the knowledge to manage this
compound responsibly and effectively.

Section 1: Compound Profile & Hazard Identification

(R)-5-Oxotetrahydrofuran-2-carboxylic acid, a chiral building block belonging to the furan
class, is a white crystalline powder utilized in the synthesis of various chemical intermediates,
including potential antiviral agents.[1] Understanding its physical and chemical properties is the
foundational step in a robust safety assessment.

Table 1: Chemical and Physical Properties of (R)-5-Oxotetrahydrofuran-2-carboxylic Acid
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Property Value Source(s)
CAS Number 53558-93-3 [1][2]
Molecular Formula CsHeOa4 [3114]
Molecular Weight ~130.10 g/mol [31[4]
Appearance White crystalline powder [1]

Melting Point 71-73 °C [1][2]
Boiling Point 384.2 °C at 760 mmHg [2][3]

| Density | ~1.5 g/cm3 |[2][3] |

A thorough risk assessment begins with the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals. This compound presents moderate hazards that

require diligent control measures.

Table 2: GHS Hazard Classification for (R)-5-Oxotetrahydrofuran-2-carboxylic Acid

Hazard Class GHS Code Hazard Statement Source(s)
Skin Causes skin

: - H315 N [2][4]
Corrosionl/irritation irritation
Serious Eye Causes serious eye

o H319 N [21[4]
Damage/Irritation irritation
Specific Target Organ ]
o _ May cause respiratory

Toxicity (Single H335 [2][4]

irritation
Exposure)

| Pictogram | GHSO7 (Exclamation Mark) | Signal Word: Warning |[2][4][5] |

Section 2: The Hierarchy of Controls: A Proactive
Safety Framework
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Effective laboratory safety is not solely reliant on personal protective equipment (PPE). A more
robust strategy involves implementing the hierarchy of controls, a framework that prioritizes risk
mitigation strategies from most to least effective. This approach is fundamental to creating a
self-validating system of safety.
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The Hierarchy of Controls

Elimination

(Remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)
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Assess Spill
Is it a minor spill?
(<10g, contained, no immediate danger)

( ) ( )

Minor Spill Cleanup Major Spill Emergency

1. Alert others in the immediate area 1. Evacuate the area immediately

2. Alert supervisor and calll

A RCIIE T A emergency services (e.g., 911)

3. Gently cover with absorbent material

S . Cl rs and restri
(e.g., vermiculite or sand) to prevent dust 8 ClPE2 CEmS Sl (RS ZEsEES

4. Cautiously neutralize with sodium bicarbonate 4. Await and assist trained
(for acidic compounds) emergency responders

5. Scoop up residue into a labeled
hazardous waste container

6. Clean the area with a suitable solvent

Click to download full resolution via product page

Caption: Decision flowchart for managing a chemical spill.
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For a minor spill of (R)-5-Oxotetrahydrofuran-2-carboxylic acid, laboratory personnel with
proper training can proceed with cleanup. [6]First, alert others nearby. Wearing appropriate
PPE, gently cover the solid spill with an absorbent material like vermiculite or sand to prevent it
from becoming airborne. [7]Given its acidic nature, it can then be cautiously neutralized with
sodium bicarbonate. [6]The resulting mixture should be carefully scooped into a clearly labeled
hazardous waste container for disposal. [6] For any major spill (a large quantity or one that
occurs outside of a containment area), evacuate the area immediately and call for emergency
response. [7][8]

Section 7: Waste Disposal

All waste materials contaminated with (R)-5-Oxotetrahydrofuran-2-carboxylic acid, including
excess reagent, contaminated PPE, and spill cleanup materials, must be disposed of as
hazardous chemical waste. [6]Collect these materials in a sealed, properly labeled container.
Follow all local, state, and federal regulations for hazardous waste disposal, typically managed
through your institution's Environmental Health & Safety (EHS) department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

